Cas no 1305711-72-1 (methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride)

• Product Name: methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride
• CAS No: 1305711-72-1
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 4587094
• Update Time: 2025-10-29

methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride
• 3-amino-2-(4-methylphenyl)propionic acid methyl ester HCl

• Inchi： 1S/C11H15NO2.ClH/c1-8-3-5-9(6-4-8)10(7-12)11(13)14-2;/h3-6,10H,7,12H2,1-2H3;1H
• InChI Key： INBQXWPMPQETIV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC=C(C)C=C1)CN.[H]Cl

Computed Properties

• Exact Mass: 229.087
• Monoisotopic Mass: 229.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride

Methyl 3-Amino-2-(4-Methylphenyl)propanoate Hydrochloride: A Comprehensive Overview

Methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride (CAS No. 1305711-72-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride, is a derivative of phenylalanine and has garnered attention for its potential therapeutic properties and structural characteristics.

The chemical structure of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride consists of a phenyl ring substituted with a methyl group, an amino group, and an ester group. This unique combination of functional groups endows the compound with a range of biological activities, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride could be a promising lead compound for the development of new drugs targeting pain and inflammation.

In addition to its anti-inflammatory and analgesic effects, methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride has also been investigated for its potential neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce oxidative stress and protect neuronal cells from damage. These neuroprotective effects make methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further clinical development. The compound's stability under various conditions, including pH and temperature, has also been evaluated, ensuring its reliability in different formulations.

Clinical trials are currently underway to assess the safety and efficacy of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed. These promising findings have paved the way for more advanced clinical trials to evaluate its therapeutic potential in larger patient populations.

In conclusion, methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride (CAS No. 1305711-72-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs targeting pain, inflammation, and neurodegenerative diseases. Ongoing research and clinical trials continue to uncover new insights into the properties and therapeutic potential of this promising compound.